![molecular formula C15H18N2O2S B5127002 N-[4-(dimethylamino)benzyl]benzenesulfonamide](/img/structure/B5127002.png)
N-[4-(dimethylamino)benzyl]benzenesulfonamide
Overview
Description
N-[4-(dimethylamino)benzyl]benzenesulfonamide, also known as DABCYL, is a chemical compound that has been widely used in scientific research for various purposes. It is a sulfonamide derivative that has a dimethylamino group attached to the benzyl ring. DABCYL is a fluorescent quencher that has been used in many fluorescence resonance energy transfer (FRET) assays.
Mechanism of Action
The mechanism of action of N-[4-(dimethylamino)benzyl]benzenesulfonamide involves the quenching of the fluorescence of a fluorophore. N-[4-(dimethylamino)benzyl]benzenesulfonamide absorbs the energy from the excited state of the fluorophore, which results in the quenching of the fluorescence of the fluorophore.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)benzyl]benzenesulfonamide does not have any known biochemical or physiological effects. It is used solely for scientific research purposes.
Advantages and Limitations for Lab Experiments
N-[4-(dimethylamino)benzyl]benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that it is a highly efficient quencher that can be used in many FRET assays. Another advantage is that it has a high extinction coefficient, which makes it a good quencher for many fluorophores. However, one limitation is that it has a relatively short lifetime, which limits its use in some experiments.
Future Directions
There are several future directions for the use of N-[4-(dimethylamino)benzyl]benzenesulfonamide in scientific research. One direction is the development of new FRET assays that use N-[4-(dimethylamino)benzyl]benzenesulfonamide as a quencher. Another direction is the development of new compounds that have similar properties to N-[4-(dimethylamino)benzyl]benzenesulfonamide but have longer lifetimes. Additionally, N-[4-(dimethylamino)benzyl]benzenesulfonamide could be used in the development of new sensors for the detection of biomolecules.
Synthesis Methods
The synthesis of N-[4-(dimethylamino)benzyl]benzenesulfonamide involves the reaction of p-nitrobenzyl chloride with dimethylamine to form p-nitrobenzyl dimethylamine, which is then reduced to p-aminobenzyl dimethylamine. The resulting compound is then reacted with benzenesulfonyl chloride to form N-[4-(dimethylamino)benzyl]benzenesulfonamide. The overall synthesis method is shown in Figure 1.
Scientific Research Applications
N-[4-(dimethylamino)benzyl]benzenesulfonamide has been widely used in scientific research for various purposes. It is a fluorescent quencher that has been used in many FRET assays. FRET is a technique that is used to study the interactions between two molecules. In FRET assays, N-[4-(dimethylamino)benzyl]benzenesulfonamide is used as a quencher to quench the fluorescence of a fluorophore. When the two molecules interact, the fluorescence of the fluorophore is restored, indicating the interaction between the two molecules.
properties
IUPAC Name |
N-[[4-(dimethylamino)phenyl]methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-17(2)14-10-8-13(9-11-14)12-16-20(18,19)15-6-4-3-5-7-15/h3-11,16H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFALNLDXHAZWKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(dimethylamino)benzyl]benzenesulfonamide | |
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